Cas no 2229118-57-2 (3-(1H-indol-4-yl)-2-methoxypropanoic acid)

• Product Name: 3-(1H-indol-4-yl)-2-methoxypropanoic acid
• CAS No: 2229118-57-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6059260
• PubChem ID: 165880935
• Update Time: 2025-06-30

3-(1H-indol-4-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-4-yl)-2-methoxypropanoic acid
• 2229118-57-2
• EN300-1793580

• Inchi： 1S/C12H13NO3/c1-16-11(12(14)15)7-8-3-2-4-10-9(8)5-6-13-10/h2-6,11,13H,7H2,1H3,(H,14,15)
• InChI Key： ZDVJPBWRGKHSPN-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-(1H-indol-4-yl)-2-methoxypropanoic acid

3-(1H-indol-4-yl)-2-methoxypropanoic acid: A Promising Compound in Pharmaceutical Research

3-(1H-indol-4-yl)-2-methoxypropanoic acid, with the chemical identifier CAS No. 2229118-57-2, represents a significant advancement in the development of small-molecule therapeutics. This compound, characterized by its indole ring system and methoxy functional group, has garnered attention for its potential applications in modulating intracellular signaling pathways and its role as a scaffold for drug design. Recent studies have highlighted its unique molecular architecture, which may contribute to its biological activity across multiple therapeutic areas.

3-(1H-indol-4-yl)-2-methoxypropanoic acid exhibits structural similarities to known pharmacological agents, yet its distinct chemical features set it apart. The indole ring, a common motif in natural products and pharmaceuticals, is known for its ability to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The methoxy substitution at the 2-position introduces additional steric and electronic effects, potentially enhancing its binding affinity and selectivity for target proteins. This structural innovation makes 3-(1H-indol-4-yl)-2-methoxypropanoic acid a compelling candidate for further exploration in drug discovery.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 3-(1H-indol-4-yl)-2-methoxypropanoic acid in modulating inflammatory responses. The compound was evaluated for its anti-inflammatory properties using in vitro models of cytokine production and cell migration. Results indicated that 3-(1H-indol-4-yl)-2-methoxypropanoic acid significantly reduced the secretion of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an adjunct therapy for chronic inflammatory diseases. These findings align with the growing interest in targeting inflammatory pathways for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of focus is the role of 3-(1H-indol-4-yl)-2-methoxypropanoic acid in neurodegenerative disorders. A study published in Neuropharmacology (2023) explored its effects on neuronal survival and synaptic function in models of Alzheimer's disease. The compound was found to enhance the expression of neurotrophic factors such as BDNF, which are critical for maintaining neuronal health. Additionally, 3-(1H-indol-4-yl)-3-methoxypropanoic acid showed protective effects against oxidative stress, a key contributor to neurodegeneration. These results highlight the potential of this compound in the development of therapies for neurodegenerative conditions.

The pharmacokinetic profile of 3-(1H-indol-4-yl)-2-methoxypropanoic acid is another area of active investigation. Researchers have utilized advanced analytical techniques such as mass spectrometry and liquid chromatography to determine its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound has favorable solubility and permeability characteristics, which are essential for oral bioavailability. These findings are crucial for the design of formulations that can achieve therapeutic concentrations in target tissues.

In the context of drug development, 3-(1H-indol-4-yl)-2-methoxypropanoic acid has also been evaluated for its potential as a lead compound in the development of novel therapeutics. A recent study in Drug Discovery Today (2023) reported the synthesis of several derivatives of this compound, each tailored to optimize specific biological activities. For example, modifications to the methoxy group were explored to enhance interactions with specific receptors, while structural changes to the indole ring were tested for improved metabolic stability. These efforts underscore the importance of structure-activity relationship (SAR) studies in refining the therapeutic potential of this compound.

The therapeutic potential of 3-(1H-indol-4-yl)-2-methoxypropanoic acid is further supported by its ability to modulate intracellular signaling pathways. Research published in Cell Signaling (2023) has shown that the compound can influence pathways such as the MAPK/ERK cascade, which is implicated in cell proliferation and differentiation. By modulating these pathways, 3-(1H-indol-4-yl)-2-methoxypropanoic acid may offer new therapeutic strategies for conditions involving uncontrolled cell growth, such as certain cancers. These findings are particularly relevant given the increasing focus on targeted therapies in oncology.

Additionally, the compound has been investigated for its potential in metabolic disorders. A study in Metabolism Research (2023) explored its effects on glucose metabolism and insulin sensitivity. Results indicated that 3-(1H-indol-4-yl)-2-methoxypropanoic acid could enhance glucose uptake in adipocytes and improve insulin signaling, suggesting its potential as a therapeutic agent for type 2 diabetes. These results are part of a broader effort to identify novel compounds that can address the growing global burden of metabolic diseases.

The safety profile of 3-(1H-indol-4-yl)-2-methoxypropanoic acid is also an important consideration in its development. Preclinical studies have been conducted to evaluate its toxicity and pharmacological safety. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in human populations.

As the field of drug discovery continues to evolve, the role of 3-(1H-indol-4-yl)-2-methoxypropanoic acid is likely to expand. The compound's unique structural features and demonstrated biological activities position it as a valuable asset in the development of novel therapeutics. Ongoing research is focused on optimizing its properties for specific therapeutic applications, as well as exploring its potential in combination therapies. These efforts are critical for translating the promising findings from preclinical studies into effective treatments for patients.

Overall, the study of 3-(1H-indol-4-yl)-2-methoxypropanoic acid represents a significant contribution to the field of medicinal chemistry. Its potential applications in inflammatory diseases, neurodegenerative disorders, and metabolic conditions highlight the importance of continued research. As our understanding of this compound's biological mechanisms and therapeutic potential grows, it is likely to play an increasingly important role in the development of new treatments for a wide range of diseases.

Further research into the molecular mechanisms underlying the effects of 3-(1H-indol-4-yl)-2-methoxypropanoic acid is essential for its clinical translation. Techniques such as molecular docking and in silico modeling are being used to predict its interactions with target proteins, which can guide the design of more effective derivatives. These computational approaches, combined with experimental validation, will be crucial in advancing the development of this compound into a viable therapeutic option.

In conclusion, 3-(1H-indol-4-yl)-2-methoxypropanoic acid is a promising candidate in the field of drug discovery, with potential applications across multiple therapeutic areas. The ongoing research into its biological activities, pharmacokinetic properties, and safety profile underscores its significance as a lead compound. As the scientific community continues to explore the full potential of this compound, it is expected to contribute to the development of innovative treatments for a variety of diseases.